Cas no 89974-82-3 (Acridine, 2-methoxy-1-nitro-9-phenoxy-)

• Product Name: Acridine, 2-methoxy-1-nitro-9-phenoxy-
• CAS No: 89974-82-3
• MF: C₂₀H₁₄N₂O₄
• MW: 346.336164951324
• CID: 584282
• PubChem ID: 13185690
• Update Time: 2025-04-19

Acridine, 2-methoxy-1-nitro-9-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Acridine, 2-methoxy-1-nitro-9-phenoxy-
• 2-methoxy-1-nitro-9-phenoxyacridine
• DTXSID20525806
• 89974-82-3

• Inchi： 1S/C20H14N2O4/c1-25-17-12-11-16-18(19(17)22(23)24)20(26-13-7-3-2-4-8-13)14-9-5-6-10-15(14)21-16/h2-12H,1H3
• InChI Key： UYWCDICWHHKIOL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C2C=CC=CC=2N=C2C=CC(=C(C=12)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 346.09535693g/mol
• Monoisotopic Mass: 346.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 77.2Ų